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Compound of Interest

Compound Name: 6-Nitrochroman-4-one

Cat. No.: B1309135

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 6-Nitrochroman-4-one (CAS No. 68043-53-8).[1][2] Adherence to
these guidelines is critical for ensuring personnel safety and minimizing environmental impact.
The following information is a synthesis of available data for 6-Nitrochroman-4-one and
related nitroaromatic compounds.

Hazard Identification and Personal Protective Equipment
(PPE)

6-Nitrochroman-4-one is a nitro compound that requires careful handling in a laboratory
setting. While a specific, detailed Safety Data Sheet (SDS) was not found, related compounds
are classified as skin, eye, and respiratory irritants.[3] A comprehensive approach to safety,
combining engineering controls and appropriate Personal Protective Equipment (PPE), is
mandatory when handling this chemical.

Table 1: Personal Protective Equipment (PPE) Requirements
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PPE Category Item Specifications

Must be worn at all times in the
laboratory and conform to EN
166 or OSHA 29 CFR
1910.133 standards.[3]

Eye Protection Safety Goggles

Recommended when there is
Face Protection Face Shield a significant risk of splashing

or dust generation.[3]

Nitrile gloves are a suitable
choice for short-term
protection. Always inspect

Hand Protection Chemical-resistant gloves gloves for integrity before each
use and change them
immediately upon

contamination.[3]

A flame-resistant lab coat
Body Protection Laboratory Coat should be worn and kept fully
buttoned.[3]

Use a NIOSH/MSHA or

European Standard EN 149
Respiratory Protection Dust mask or respirator approved respirator if dust

formation is likely or if working

outside of a fume hood.[3]

Operational Plan for Safe Handling

A systematic approach is crucial when working with 6-Nitrochroman-4-one.

Experimental Protocol: Safe Handling of 6-
Nitrochroman-4-one

e Preparation and Engineering Controls:
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o All handling of 6-Nitrochroman-4-one powder should occur within a certified chemical
fume hood to minimize inhalation exposure.[3]

o Ensure that an eyewash station and a safety shower are readily accessible.[3]

o Before starting any work, ensure all necessary PPE is available and in good condition.

e Weighing and Transfer:
o Conduct all weighing and transfer operations within a fume hood to contain any dust.[3]
o Use appropriate tools (e.g., spatula, weighing paper) to handle the solid.
o Avoid the formation of dust during handling.[3]
o Close the container tightly after use.

e During the Experiment:

[¢]

Keep all containers with 6-Nitrochroman-4-one clearly labeled.

[¢]

Avoid contact with skin and eyes.[3]

[e]

Do not eat, drink, or smoke in the laboratory.[3][4]

o

Wash hands thoroughly after handling the chemical, even if gloves were worn.[3][4]
o Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

o Store away from incompatible materials such as strong oxidizing agents.[3]

Spill Management Protocol

o Evacuate: Evacuate personnel from the immediate spill area.[3]

o Ventilate: Ensure the area is well-ventilated, using a fume hood if the spill is contained within
it.[3]
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e Don PPE: Put on the appropriate PPE, including respiratory protection.[3]

o Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,
sealed container for hazardous waste. Avoid actions that could generate dust.[3]

Disposal Plan

Proper disposal of 6-Nitrochroman-4-one is crucial to prevent environmental contamination
and ensure regulatory compliance.

Table 2: Disposal Guidelines for 6-Nitrochroman-4-one

Parameter Guideline

Waste Category Hazardous Chemical Waste

Licensed Hazardous Waste Disposal Service.

Primary Disposal Route Do not dispose of down the drain or in regular
trash.[5]
In-Lab Treatment Not Recommended

) Chemically resistant, sealed container (e.g.,
Container Type
glass or polyethylene).[5]

) ) "Hazardous Waste," "Organic Waste," and the
Labeling Requirements )
full chemical name.[5]

Designated and properly ventilated Satellite

Storage Location )
Accumulation Area (SAA).[5]

) Segregate from strong acids, strong bases, and
Incompatible Wastes o
oxidizers.[5]

Disposal Protocol

o Segregation: Collect waste containing 6-Nitrochroman-4-one in a dedicated, properly
labeled hazardous waste container.

o Container Selection and Labeling:
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o Choose a clean, dry, and chemically resistant container with a secure cap.[5]

o Affix a "Hazardous Waste" label and clearly write the full chemical name.[5]

e Storage:

o Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is
well-ventilated.[5]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
chemical waste disposal contractor to arrange for pickup.[5]

o Provide complete and accurate information from the waste container label to the EHS or
contractor.[5]

Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 6-Nitrochroman-4-one
from receipt to disposal.
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Caption: Workflow for the safe handling of 6-Nitrochroman-4-one.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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